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Compound of Interest

Compound Name:
1-(4-Methoxyphenyl)pyrrolidin-2-

one

Cat. No.: B1360219 Get Quote

An In-depth Technical Guide to 1-(4-
Methoxyphenyl)pyrrolidin-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological activities of 1-(4-Methoxyphenyl)pyrrolidin-2-one. The

information is intended to support research and development efforts in medicinal chemistry and

pharmacology.

Chemical Structure and Properties
1-(4-Methoxyphenyl)pyrrolidin-2-one is a derivative of pyrrolidin-2-one, featuring a

methoxyphenyl group attached to the nitrogen atom of the lactam ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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